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Compound of Interest

Methyl 2-chloro-5-
Compound Name: ,
nitrophenylacetate

CAS No.: 219712-63-7

Cat. No.: B6321482

Get Quote

Executive Summary: Operational Directives

Methyl 2-chloro-5-nitrophenylacetate (CAS: 219712-63-7 or related isomers) is a

halogenated nitroaromatic ester. Its disposal requires strict adherence to Halogenated Waste

protocols due to the release of acidic gases (HCI, NOx) upon combustion.

Immediate Action Plan:

Segregate: Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) or general
organic waste.

Isolate: Keep separate from strong bases (amines, hydroxides) to prevent nucleophilic attack
on the nitro/ester groups, which can cause exothermic instability.

Designate: Label as "Halogenated Organic Waste - Toxic/Irritant."

Disposal Path: High-temperature incineration with flue gas scrubbing.
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Chemical Profile & Hazard Identification

To dispose of this compound safely, one must understand the molecular drivers of its hazard
profile. It is not merely "organic waste"; it is a multi-functional precursor with specific
reactivities.

Property Specification Disposal Implication

Nitro: Thermal instability

Nitro (-NO2), Chloro (-Cl), potential. [L][2][3]4][5](6]

Functional Groups Chloro: Generates HCI on
Ester (-COOCH:S3) )
burning. Ester:

Flammable/Combustible.[4]

Mandatory: Must go to a facility

Waste Class Halogenated Organic with scrubbers (EPA 40 CFR
264.343).
Strong Bases, Reducing Risk: Runaway exothermic

Incompatibilities o ] )
Agents, Oxidizers hydrolysis or reduction.

Must be dissolved in
Physical State Solid (typically) compatible solvent or disposed

of as solid waste.

The "Why" Behind the Protocol

o The Chlorine Factor: Standard catalytic oxidizers used for non-halogenated waste can be
poisoned or corroded by the Chlorine atom, which forms Hydrochloric Acid (HCI) during
combustion. This necessitates the "Halogenated" stream.[7][8][9][10]

o The Nitro Factor: While this ester is relatively stable, nitroaromatics can exhibit shock
sensitivity or rapid decomposition if subjected to adiabatic compression or strong initiators. It
must never be compacted in a "Lab Pack" with incompatible oxidizers.

Operational Protocol: Step-by-Step Disposal
Phase 1: Waste Characterization & Segregation
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Goal: Prevent cross-contamination of cheaper waste streams and avoid reactive hazards.

o Confirm Identity: Verify the structure. If the CAS matches 219712-63-7 (or analogs), the
presence of the Chlorine atom is the deciding factor.

o Select Solvent (If solid): If disposing of pure solid, dissolve in a minimal amount of
Dichloromethane (DCM) or Ethyl Acetate.

o Expert Insight: DCM is preferred because it is already a halogenated solvent, keeping the
waste stream chemically consistent.

o Container Selection: Use HDPE (High-Density Polyethylene) or Amber Glass containers.
Avoid metal cans which may corrode if trace hydrolysis creates acid.

Phase 2: The Self-Validating Compatibility Check

Trustworthiness Protocol: Before adding this chemical to a bulk waste drum, perform this check
to ensure the drum does not contain incompatible residues (e.g., strong amines from a
previous user).

o Step A: Extract 5 mL of the bulk waste from the target drum.
e Step B: In a fume hood, mix with 100 mg of Methyl 2-chloro-5-nitrophenylacetate.
o Step C: Observe for 5 minutes.

o Result: Bubbling, heat generation, or color change (darkening) indicates incompatibility.
STOP. Do not use that drum.

o Result: No change indicates a stable matrix. Proceed.

Phase 3: Labeling & Storage

Labeling Requirement:
e Primary Constituent: Methyl 2-chloro-5-nitrophenylacetate[11]

e Hazard Checkboxes: [x] Toxic [X] Irritant [x] Halogenated
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» Solvent Matrix: (e.g., Dichloromethane 90%)

Phase 4: Waste Stream Decision Logic (Visualization)

The following diagram illustrates the critical decision nodes for disposing of this specific

compound.
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Waste Generation:
Methyl 2-chloro-5-nitrophenylacetate

Physical State?

Pure Substance \Reaction Mixture

Solid Waste

Prepare for Liquid Disposal Liquid/Solution

Dissolve in Compatible Solvent
(Preferred: Dichloromethane)

CRITICAL: Is stream Halogenated?

Solid Lab Pack (Alt) Yes (DCM/Chloroform waste) No (Acetone/Ethanol waste)

STOP: Do NOT use Non-Halogenated Stream

Halogenated Organic Waste Stream (Risk of Equipment Damage/Fines)

Check Incompatibilities:
NO Strong Bases
NO Strong Oxidizers

Lab Pack / Drumming

(Incineration w/ Scrubber)

Click to download full resolution via product page
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Caption: Operational workflow for segregating Methyl 2-chloro-5-nitrophenylacetate,
emphasizing the critical Halogenated pathway.

Emergency Procedures

In the event of a spill or exposure during the disposal process:

o Spill Cleanup:
o Do not use paper towels (combustible). Use vermiculite or clay-based absorbents.[6]
o Treat the absorbed material as Halogenated Solid Waste.

o Wash the area with a mild soapy solution; avoid strong alkaline cleaners
(bleach/ammonia) which may react with the nitro group.

e EXxposure:

o Skin: Wash immediately with soap and water.[2] The ester can hydrolyze on the skin,
potentially releasing acidic byproducts.

o Eyes: Rinse for 15 minutes.[4] Seek medical attention immediately.

References

e U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery
Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.
Retrieved from [Link]

» National Institutes of Health (NIH) - PubChem. (2023). Compound Summary: Methyl 2-(2-
chloro-5-nitrophenyl)acetate (CAS 219712-63-7).[11] Retrieved from [Link]

e Princeton University EHS. (2023). Waste Disposal: Halogenated vs. Non-Halogenated
Solvents.[9] Retrieved from [Link]

e American Chemical Society (ACS). (2022). Safety in Academic Chemistry Laboratories: Best
Practices for Chemical Waste Disposal. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b6321482/docs?utm_src=pdf-body#proper-disposal-procedures-methyl-2-chloro-5-nitrophenylacetate
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/226.pdf
https://www.rusta.com/globalassets/productimages/msds_en_857016430101.pdf?ref=8451C89358
https://tlcstandards.com/ProdImages/SDS/B/B-1716.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.chemscene.com/product/219712-63-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/13632675
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste/waste-disposal
https://www.acs.org/content/acs/en/about/governance/committees/chemical-safety/publications/safety-in-academic-chemistry-laboratories.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6321482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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